Cas no 498580-77-1 (3-Pyridinecarbonitrile, 4-methyl-2-(methylthio)-)

• Product Name: 3-Pyridinecarbonitrile, 4-methyl-2-(methylthio)-
• CAS No: 498580-77-1
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 1538073
• Update Time: 2024-08-23

3-Pyridinecarbonitrile, 4-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 4-methyl-2-(methylthio)-

• Inchi： 1S/C8H8N2S/c1-6-3-4-10-8(11-2)7(6)5-9/h3-4H,1-2H3
• InChI Key： KSEKWHWJYXLEJP-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC(C)=C1C#N

Computed Properties

• Exact Mass: 164.04094

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 298.0±40.0 °C(Predicted)
• PSA: 36.68
• pka: 0.83±0.18(Predicted)